2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-[[2-(diethylamino)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H23N3O2S/c1-3-18(4-2)9-12(19)17-15-13(14(16)20)10-7-5-6-8-11(10)21-15/h3-9H2,1-2H3,(H2,16,20)(H,17,19)
• InChI Key: XNSAWMOLVHCLRE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)N
• Molecular Formula: C15H23N3O2S
• DSSTOX Substance ID: DTXSID201129475
• Molecular Weight: 309.4 g/mol
• CAS No.: 20886-88-8

Description

2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as DTG, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DTG belongs to the class of benzothiophene derivatives, which have been shown to possess a range of pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer effects. In

Mechanism of Action

The exact mechanism of action of 2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This compound has been shown to enhance the activity of the sigma-1 receptor, leading to the activation of various downstream signaling pathways. These pathways are involved in the regulation of various physiological processes, including calcium signaling, protein folding, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-cancer effects. This compound has been shown to reduce pain perception in animal models of neuropathic pain, possibly through the modulation of the sigma-1 receptor. This compound has also been shown to possess anti-inflammatory effects, possibly through the inhibition of the production of pro-inflammatory cytokines. Additionally, this compound has been shown to possess anti-cancer effects, possibly through the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its well-established synthesis method. However, there are also several limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, including the development of more selective sigma-1 receptor ligands, the investigation of its potential therapeutic applications in various disease models, and the exploration of its potential as a tool for studying sigma-1 receptor function. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-aminothiophenol with diethyl malonate, followed by the cyclization of the resulting intermediate with ethyl chloroacetate. The final step involves the reaction of the resulting product with glycine ethyl ester to yield this compound. The purity of the synthesized this compound can be assessed using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-[(N,N-diethylglycyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications, particularly as a ligand for the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes, including pain perception, neuroprotection, and cellular signaling. This compound has been shown to bind to the sigma-1 receptor with high affinity, leading to a range of pharmacological effects.